Cas no 1007504-11-1 (1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1007504-11-1
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• MDL: MFCD08700900
• CID: 1037490
• PubChem ID: 23005932
• Update Time: 2025-04-20

1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)ethanol
• 1-(1,3,5-trimethylpyrazol-4-yl)ethanol
• 1-(1,3,5-trimethylpyrazol-4-yl)ethan-1-ol
• AK-38235
• MolPort-000-929-929
• SBB026903
• STK510297
• SureCN7381336
• 1H-Pyrazole-4-Methanol, a,1,3,5-tetraMethyl-
• Alpha.,1,3,5-Tetramethyl-1H-Pyrazole-4-methanol
• 1H-Pyrazole-4-methanol, -alpha-,1,3,5-tetramethyl-
• 1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
• 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)ethan-1-ol
• AKOS003673352
• 1H-Pyrazole-4-methanol, alpha,1,3,5-tetramethyl-
• (S)-1-(1,3,5-Trimethyl-1h-pyrazol-4-yl)ethan-1-ol
• G43220
• CS-0215292
• 1007504-11-1
• MFCD08700900
• SCHEMBL7381336
• AKOS016345309
• EN300-232168
• DTXSID20629691

• MDL： MFCD08700900
• Inchi： 1S/C8H14N2O/c1-5-8(7(3)11)6(2)10(4)9-5/h7,11H,1-4H3
• InChI Key： QLXNNOQOYZJECH-UHFFFAOYSA-N
• SMILES： OC(C)C1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 1.09020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles